Cas no 2227750-50-5 ((1S)-1-(2-chloro-1,3-thiazol-5-yl)-2,2,2-trifluoroethan-1-ol)

• Product Name: (1S)-1-(2-chloro-1,3-thiazol-5-yl)-2,2,2-trifluoroethan-1-ol
• CAS No: 2227750-50-5
• MF: C₅H₃ClF₃NOS
• MW: 217.59662938118
• CID: 6034743
• PubChem ID: 165639952
• Update Time: 2025-05-20

(1S)-1-(2-chloro-1,3-thiazol-5-yl)-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(2-chloro-1,3-thiazol-5-yl)-2,2,2-trifluoroethan-1-ol
• 2227750-50-5
• EN300-1945057

• Inchi： 1S/C5H3ClF3NOS/c6-4-10-1-2(12-4)3(11)5(7,8)9/h1,3,11H/t3-/m1/s1
• InChI Key： KRYDIZKPXJUBAV-GSVOUGTGSA-N
• SMILES： ClC1=NC=C([C@H](C(F)(F)F)O)S1

Computed Properties

• Exact Mass: 216.9575971g/mol
• Monoisotopic Mass: 216.9575971g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 61.4Ų

Additional information on (1S)-1-(2-chloro-1,3-thiazol-5-yl)-2,2,2-trifluoroethan-1-ol

Compound Introduction: (1S)-1-(2-chloro-1,3-thiazol-5-yl)-2,2,2-trifluoroethan-1-ol (CAS No. 2227750-50-5)

The compound (1S)-1-(2-chloro-1,3-thiazol-5-yl)-2,2,2-trifluoroethan-1-ol, identified by its CAS number 2227750-50-5, represents a significant advancement in the field of pharmaceutical chemistry. This chiral compound features a unique structural framework that combines a thiazole moiety with a trifluoromethyl group, making it a promising candidate for various biological and chemical applications. The presence of the (1S) configuration indicates a specific stereochemical arrangement that is critical for its pharmacological properties.

In recent years, the pharmaceutical industry has witnessed a surge in the development of compounds incorporating fluorine atoms due to their ability to enhance metabolic stability, binding affinity, and overall bioavailability. The trifluoromethyl group in this compound is particularly noteworthy, as it is known to improve the lipophilicity and binding interactions with biological targets. This feature has been extensively studied in the context of drug design, particularly for modulating enzyme activity and receptor binding.

The thiazole ring is another key structural element that contributes to the compound's potential therapeutic applications. Thiazole derivatives are well-documented for their diverse biological activities, including antimicrobial, anti-inflammatory, and antiviral properties. The specific substitution pattern in (1S)-1-(2-chloro-1,3-thiazol-5-yl)-2,2,2-trifluoroethan-1-ol enhances its interaction with biological targets while maintaining a favorable pharmacokinetic profile.

Current research in medicinal chemistry has highlighted the importance of chirality in drug development. The stereochemistry of a compound can significantly influence its efficacy and safety profiles. The enantiomerically pure nature of this compound ensures consistent biological responses, which is crucial for therapeutic applications. Studies have demonstrated that chiral drugs often exhibit different pharmacological activities depending on their stereoisomeric form, making the precise control of stereochemistry essential.

The synthesis of this compound involves sophisticated organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to achieve high yields and purity levels. Techniques such as asymmetric synthesis and catalytic hydrogenation play a pivotal role in constructing the desired stereocenter and functional groups. These synthetic strategies align with the broader goals of green chemistry, aiming to minimize waste and maximize efficiency.

In terms of biological activity, preliminary studies on (1S)-1-(2-chloro-1,3-thiazol-5-yl)-2,2,2-trifluoroethan-1-ol have shown promising results in various in vitro assays. The compound demonstrates inhibitory effects on certain enzymes and receptors relevant to inflammatory diseases and metabolic disorders. These findings are particularly intriguing given the growing interest in targeted therapies that modulate specific biochemical pathways. Further investigation into its mechanism of action could uncover novel therapeutic opportunities.

Computational modeling has also played a crucial role in understanding the interactions between this compound and its biological targets. Molecular docking studies have been conducted to predict binding affinities and identify potential binding pockets on target proteins. These computational approaches complement experimental data and provide valuable insights into the structure-activity relationships of the compound. Such integrative studies are essential for optimizing drug candidates before moving into clinical trials.

The integration of cutting-edge technologies in drug discovery has accelerated the development pipeline for new therapeutics. High-throughput screening (HTS) techniques have been utilized to rapidly assess the activity of this compound against a wide range of biological targets. Additionally, CRISPR-Cas9 gene editing technology has enabled researchers to create more relevant animal models for testing therapeutic efficacy. These advancements collectively contribute to a more robust framework for evaluating drug candidates like (1S)-1-(2-chloro-1,3-thiazol-5-yl)-2,2,2-trifluoroethan-1-ol.

Future directions in research may include exploring derivative compounds that retain the core structural features but exhibit enhanced pharmacological properties. Functional group modifications could further optimize solubility, bioavailability, and metabolic stability. Additionally, investigating the compound's potential as an intermediate in larger synthetic schemes could open up new avenues for industrial applications.

In conclusion, the compound (1S)-1-(2-chloro-1,3-thiazol-5-yl)-2,2,2-trifluoroethan-1-ol (CAS No. 2227750-50-5) represents a significant contribution to pharmaceutical chemistry due to its unique structural features and promising biological activities. Its development underscores the importance of advanced synthetic methodologies and interdisciplinary approaches in modern drug discovery. As research continues to evolve, this compound holds potential as a lead molecule or intermediate for future therapeutics.